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Compound of Interest

Compound Name: 3-Ethoxypentane

Cat. No.: B13972614

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 3-ethoxypentane. Due to a scarcity of direct experimental values for this specific ether, this
document presents a combination of estimated data, comparative values from similar
compounds, and detailed descriptions of the primary experimental protocols used for
determining such properties. This information is intended to serve as a valuable resource for
researchers in various fields requiring an understanding of the energetic characteristics of
aliphatic ethers.

Physicochemical and Thermochemical Data

The following tables summarize the known physicochemical properties and estimated or
comparative thermochemical data for 3-ethoxypentane. For context, experimental data for a
closely related and well-studied ether, diethyl ether, is also provided.

Table 1: General Physicochemical Properties of 3-Ethoxypentane
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Property Value Source

Molecular Formula C7H160 --INVALID-LINK--[1]
Molecular Weight 116.20 g/mol ~-INVALID-LINK--[1]
CAS Number 36749-13-0 --INVALID-LINK--[2]
Boiling Point 109 °C at 760 mmHg --INVALID-LINK--[3]
Density 0.77 glcm? --INVALID-LINK--[4]
Flash Point 9°C --INVALID-LINK--[3]
Melting Point -95.35 °C (estimate) --INVALID-LINK--[3]

Table 2: Thermochemical Data for 3-Ethoxypentane and Diethyl Ether (for comparison)

Thermochemic Diethyl Ether

Ethoxypentane Units Notes
al Property (Value)
(Value)
Standard
Enthalpy of Data not readily
_ _ -277.61+0.75 kJ/mol [5]
Formation available

(liquid), AfH°(l)

Standard Molar . ] )
Data not readily Data available in

Entropy (liquid), J/(mol-K 6
Py (liquid) available NIST database ( ) o)
SN()
Molar Heat _ ) )
o Data not readily Data available in
Capacity (liquid), ) J/(mol-K) [6]
c pl) available NIST database
_P

Note: The absence of readily available experimental thermochemical data for 3-
ethoxypentane highlights a gap in the chemical literature. The values for diethyl ether are
provided from the Active Thermochemical Tables (ATcT) and the NIST WebBook to offer a point
of reference for a structurally similar, smaller aliphatic ether.
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Experimental Protocols for Thermochemical Data
Determination

The determination of thermochemical properties such as enthalpy of formation, entropy, and
heat capacity relies on precise calorimetric techniques. The following are detailed descriptions
of standard experimental protocols applicable to liquid organic compounds like 3-
ethoxypentane.

The standard enthalpy of formation of an organic liquid is typically determined indirectly by
measuring the enthalpy of combustion using a bomb calorimeter.

Methodology:

o Sample Preparation: A precise mass of 3-ethoxypentane is encapsulated in a combustible
container of known mass and heat of combustion. The sample is then placed in a crucible
within a high-pressure vessel, known as a "bomb."[7]

e Bomb Assembly: A small amount of water is added to the bomb to ensure the final products
are in their standard states. The bomb is then sealed and pressurized with a large excess of
pure oxygen.[7]

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated
container (the calorimeter). The entire apparatus is allowed to reach thermal equilibrium, and
the initial temperature is recorded with high precision.

« Ignition and Data Acquisition: The sample is ignited electrically via a fuse wire. The
combustion reaction releases heat, which is transferred to the bomb and the surrounding
water, causing a temperature rise. The temperature of the water is recorded at regular
intervals until it reaches a maximum and then begins to cool.

o Data Analysis: The corrected temperature rise is determined by accounting for heat
exchange with the surroundings. The heat capacity of the calorimeter system is determined
separately by combusting a standard substance with a known heat of combustion, such as
benzoic acid.
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 Calculation of Enthalpy of Combustion: The standard internal energy of combustion, AcU°, is
calculated from the corrected temperature rise and the heat capacity of the calorimeter. The
standard enthalpy of combustion, AcH?, is then calculated from AcU°.

o Calculation of Enthalpy of Formation: The standard enthalpy of formation, AfH°, of 3-
ethoxypentane is then calculated using Hess's law, from the experimentally determined
enthalpy of combustion and the known standard enthalpies of formation of the combustion
products (CO2 and Hz20).

Adiabatic calorimetry is a highly accurate method for measuring the heat capacity of a
substance as a function of temperature. This data can then be used to calculate the standard
molar entropy.

Methodology:

o Calorimeter Design: An adiabatic calorimeter is designed to minimize heat exchange with the
surroundings. It consists of a sample cell surrounded by an adiabatic shield. The
temperature of the shield is continuously adjusted to match the temperature of the sample
cell, thereby creating a zero temperature gradient and preventing heat loss.[8][9]

o Sample Loading: A known mass of liquid 3-ethoxypentane is placed in the sample cell.

e Heating and Measurement: A precisely measured amount of electrical energy is supplied to
the sample, causing its temperature to increase. The temperature rise is carefully measured.

o Calculation of Heat Capacity: The heat capacity (C_p) is calculated from the amount of heat
added and the resulting temperature change. This measurement is repeated over a range of
temperatures.

o Determination of Standard Molar Entropy: The standard molar entropy (S°) at a given
temperature (e.g., 298.15 K) is calculated by integrating the heat capacity divided by the
temperature (C_p/T) from absolute zero (0 K) to the desired temperature. This requires heat
capacity measurements down to very low temperatures. The third law of thermodynamics
states that the entropy of a perfect crystal at absolute zero is zero.[10]

Visualizations
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The following diagrams illustrate the logical workflow for the experimental determination of
thermochemical data.
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Workflow for Determining Enthalpy of Formation
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Workflow for Heat Capacity and Entropy Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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